Cas no 1805086-70-7 (3-Amino-2-bromo-5-(difluoromethyl)-4-iodopyridine)

• Product Name: 3-Amino-2-bromo-5-(difluoromethyl)-4-iodopyridine
• CAS No: 1805086-70-7
• MF: C₆H₄BrF₂IN₂
• MW: 348.914639472961
• CID: 4851482
• Update Time: 2025-07-21

3-Amino-2-bromo-5-(difluoromethyl)-4-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-bromo-5-(difluoromethyl)-4-iodopyridine

• Inchi： 1S/C6H4BrF2IN2/c7-5-4(11)3(10)2(1-12-5)6(8)9/h1,6H,11H2
• InChI Key： VUFLVAGVYDLHBL-UHFFFAOYSA-N
• SMILES： IC1C(=C(N=CC=1C(F)F)Br)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• XLogP3: 2.5
• Topological Polar Surface Area: 38.9

Additional information on 3-Amino-2-bromo-5-(difluoromethyl)-4-iodopyridine

Recent Advances in the Application of 3-Amino-2-bromo-5-(difluoromethyl)-4-iodopyridine (CAS: 1805086-70-7) in Chemical Biology and Pharmaceutical Research

The compound 3-Amino-2-bromo-5-(difluoromethyl)-4-iodopyridine (CAS: 1805086-70-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and versatile reactivity. This heterocyclic scaffold, characterized by multiple halogen substituents and an amino group, serves as a valuable intermediate in the synthesis of bioactive molecules and drug candidates. Recent studies have explored its potential in medicinal chemistry, particularly in the development of kinase inhibitors and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 3-Amino-2-bromo-5-(difluoromethyl)-4-iodopyridine as a key building block for the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized its halogen-rich structure to facilitate cross-coupling reactions, enabling the rapid diversification of the pyridine core. The resulting compounds exhibited potent inhibitory activity against BTK, with IC50 values in the low nanomolar range, highlighting the compound's potential in targeted cancer therapies.

In addition to its applications in kinase inhibitor development, recent research has explored the antimicrobial properties of derivatives based on this scaffold. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of 3-Amino-2-bromo-5-(difluoromethyl)-4-iodopyridine analogs with enhanced activity against drug-resistant bacterial strains. The presence of the difluoromethyl group was found to significantly improve membrane permeability, while the iodine atom facilitated further structural modifications through metal-catalyzed coupling reactions.

The compound's reactivity has also been investigated in the context of click chemistry applications. Researchers have successfully employed 3-Amino-2-bromo-5-(difluoromethyl)-4-iodopyridine as a precursor for the synthesis of pyridine-based triazole compounds through copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. These triazole derivatives have shown promise as molecular probes for studying protein-ligand interactions in chemical biology research.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient and sustainable methods for the production of 3-Amino-2-bromo-5-(difluoromethyl)-4-iodopyridine. A 2023 patent application disclosed an improved synthetic route that reduces the number of purification steps while maintaining high yields (>85%). This development is particularly significant for scaling up production to meet the growing demand from pharmaceutical researchers.

Looking forward, the unique combination of reactivity and structural features in 3-Amino-2-bromo-5-(difluoromethyl)-4-iodopyridine positions it as a promising scaffold for future drug discovery efforts. Ongoing research is exploring its potential in other therapeutic areas, including neurodegenerative diseases and antiviral therapies. The compound's ability to serve as a versatile intermediate for diverse chemical transformations ensures its continued relevance in medicinal chemistry and chemical biology research.